Ferrocin B
Catalog No.
S16183088
CAS No.
M.F
C51H84FeN13O19
M. Wt
1239.1 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
Ferrocin B
IUPAC Name
iron(3+);(Z)-N-[(12S,18S,21R,30S)-6,15,27-tris[3-[acetyl(oxido)amino]propyl]-12,18-bis(hydroxymethyl)-2,5,8,11,17,20,23,26,29-nonaoxo-21-propan-2-yl-1-oxa-4,7,10,13,16,19,22,25,28-nonazacyclohentriacont-30-yl]dec-3-enamide
Molecular Formula
C51H84FeN13O19
Molecular Weight
1239.1 g/mol
InChI
InChI=1S/C51H84N13O19.Fe/c1-7-8-9-10-11-12-13-20-41(70)58-40-30-83-44(73)27-55-46(74)36(18-15-22-63(81)33(5)68)57-42(71)25-54-48(76)38(28-65)52-24-35(17-14-21-62(80)32(4)67)56-49(77)39(29-66)60-51(79)45(31(2)3)61-43(72)26-53-47(75)37(59-50(40)78)19-16-23-64(82)34(6)69;/h12-13,31,35-40,45,52,65-66H,7-11,14-30H2,1-6H3,(H,53,75)(H,54,76)(H,55,74)(H,56,77)(H,57,71)(H,58,70)(H,59,78)(H,60,79)(H,61,72);/q-3;+3/b13-12-;/t35?,36?,37?,38-,39-,40-,45+;/m0./s1
InChI Key
NAGWAVXPMGJERZ-TUFURUPOSA-N
SMILES
Array
Ferrocin B is a cyclodepsipeptide.
from Pseudomonas fluorescens; structure given in first source
from Pseudomonas fluorescens; structure given in first source
Hydrogen Bond Acceptor Count
20
Hydrogen Bond Donor Count
12
Exact Mass
1238.535578 Da
Monoisotopic Mass
1238.535578 Da
Heavy Atom Count
84
Dates
Last modified: 10-13-2025
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